Cas no 133541-45-4 (4-Bromo-2,5-difluorobenzonitrile)

• Product Name: 4-Bromo-2,5-difluorobenzonitrile
• CAS No: 133541-45-4
• MF: C₇H₂BrF₂N
• MW: 217.998287677765
• MDL: MFCD11847049
• CID: 838096
• PubChem ID: 14984912
• Update Time: 2025-04-19

4-Bromo-2,5-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,5-difluorobenzonitrile
• Benzonitrile, 4-bromo-2,5-difluoro-
• 2,5-difluoro-4-bromobenzonitrile
• YIEQHIRFLYNDKP-UHFFFAOYSA-N
• PC49639
• AS06916
• FCH1406404
• AB0061097
• AX8211284
• Z4095
• ST24028924
• CS-W005705
• EN300-124068
• SCHEMBL1630792
• DA-16616
• 133541-45-4
• SY029144
• AC-28614
• AKOS016004819
• AS-20035
• DTXSID30566548
• MFCD11847049
• 4-bromo-2,5-difluoro-benzonitrile

• MDL： MFCD11847049
• Inchi： 1S/C7H2BrF2N/c8-5-2-6(9)4(3-11)1-7(5)10/h1-2H
• InChI Key： YIEQHIRFLYNDKP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C#N)C=C1F)F

Computed Properties

• Exact Mass: 216.93400
• Monoisotopic Mass: 216.93387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.5

Experimental Properties

• Density: 1.77±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 224.6±35.0 ºC (760 Torr),
• Flash Point: 89.6±25.9 ºC,
• Solubility: Almost insoluble (0.059 g/l) (25 º C),
• PSA: 23.79000
• LogP: 2.59898

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles